Tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H31N3O3/c1-18(2,3)15-7-8-16(23)22(20-15)13-14-9-11-21(12-10-14)17(24)25-19(4,5)6/h7-8,14H,9-13H2,1-6H3
• InChI Key: VNBQIOOIGJWQJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN(C(=O)C=C1)CC2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C19H31N3O3
• Molecular Weight: 349.5 g/mol

Description

Tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate involves the inhibition of certain enzymes and proteins that are involved in the inflammatory and tumorigenic pathways. This leads to the suppression of inflammation and tumor growth, making it an effective therapeutic agent.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the expression of certain oncogenes, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate is its high potency and specificity towards its target enzymes and proteins. However, its low solubility in water and limited availability can be a limitation for lab experiments.

Future Directions

There are several future directions for the research and development of tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate. These include the investigation of its potential applications in the treatment of other inflammatory and tumorigenic diseases, the development of more efficient synthesis methods, and the improvement of its solubility and bioavailability.
Conclusion
In conclusion, this compound is a promising compound with potential applications in various scientific research areas. Its high potency and specificity towards its target enzymes and proteins make it a valuable candidate for the development of new drugs. Further research is necessary to explore its full potential and overcome its limitations.

Synthesis Methods

The synthesis of tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate involves the reaction of tert-butyl 4-(bromomethyl)piperidine-1-carboxylate with 3-tert-butyl-6-oxopyridazine in the presence of a base. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

Tert-butyl 4-[(3-tert-butyl-6-oxopyridazin-1-yl)methyl]piperidine-1-carboxylate has been extensively studied for its potential applications in various scientific research areas. It has been found to have anti-inflammatory, anti-cancer, and anti-tumor properties, making it a promising candidate for the development of new drugs.